4-Biphenylacetic acid, 2'-fluoro-
Cat. No. B1656074
M. Wt: 230.23 g/mol
InChI Key: HSOKOZJRZALFLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07883713B2
Procedure details
26.5 g (0.11 mol) of methyl (2′-fluoro[1,1′-biphenyl]4-yl)acetate are introduced into 50 ml of ethanol and, at room temperature, a solution of 12.8 g (0.19 mol) of potassium hydroxide pellets in 25 ml of water is added. The mixture is then heated under reflux for 4 h. After cooling, the crude mixture is concentrated in vacuo, and the residue is dissolved in 100 ml of water and acidified with concentrated hydrochloric acid. The precipitate is filtered off and washed several times with water, and the solid is dried. Example VI is obtained in the form of white crystals.
Name
methyl (2′-fluoro[1,1′-biphenyl]4-yl)acetate
Quantity
26.5 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[CH:13]=[CH:12][C:11]([CH2:14][C:15]([O:17]C)=[O:16])=[CH:10][CH:9]=1.C(O)C.[OH-].[K+]>O>[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[CH:13]=[CH:12][C:11]([CH2:14][C:15]([OH:17])=[O:16])=[CH:10][CH:9]=1 |f:2.3|
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Inputs
Step One
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Name
|
methyl (2′-fluoro[1,1′-biphenyl]4-yl)acetate
|
|
Quantity
|
26.5 g
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(C=CC=C1)C1=CC=C(C=C1)CC(=O)OC
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)O
|
Step Two
|
Name
|
|
|
Quantity
|
12.8 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[K+]
|
|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The mixture is then heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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under reflux for 4 h
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
After cooling
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
the crude mixture is concentrated in vacuo
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
the residue is dissolved in 100 ml of water
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The precipitate is filtered off
|
WASH
|
Type
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WASH
|
|
Details
|
washed several times with water
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solid is dried
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CUSTOM
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Type
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CUSTOM
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|
Details
|
Example VI is obtained in the form of white crystals
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Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
FC1=C(C=CC=C1)C1=CC=C(C=C1)CC(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
